Cas no 2034392-64-6 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-fluoro-4-methoxybenzamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-fluoro-4-methoxybenzamide
• CAS No: 2034392-64-6
• MF: C₁₆H₁₉FN₂O₅
• MW: 338.330868005753
• CID: 6518203
• PubChem ID: 122162808
• Update Time: 2025-11-07

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-fluoro-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-fluoro-4-methoxybenzamide
• AKOS032464038
• 2034392-64-6
• F6573-4403
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-fluoro-4-methoxybenzamide
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-fluoro-4-methoxybenzamide
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-fluoro-4-methoxybenzamide

• Inchi： 1S/C16H19FN2O5/c1-23-13-3-2-11(10-12(13)17)16(22)18-6-8-24-9-7-19-14(20)4-5-15(19)21/h2-3,10H,4-9H2,1H3,(H,18,22)
• InChI Key： SLURGZABLYPVNR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCCOCCN1C(CCC1=O)=O)=O)OC

Computed Properties

• Exact Mass: 338.12779987g/mol
• Monoisotopic Mass: 338.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.9Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-fluoro-4-methoxybenzamide

Comprehensive Overview of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-fluoro-4-methoxybenzamide (CAS No. 2034392-64-6)

In the rapidly evolving field of pharmaceutical and biochemical research, N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-fluoro-4-methoxybenzamide (CAS No. 2034392-64-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is gaining attention for its potential applications in drug development and targeted therapies. Researchers are particularly intrigued by its pyrrolidin-1-yl and benzamide moieties, which are known to play critical roles in binding affinity and metabolic stability.

The compound's CAS No. 2034392-64-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this interest is its potential as a proteolysis-targeting chimera (PROTAC) linker or a component in bioconjugation strategies. These applications align with current trends in precision medicine, where molecules like this are used to develop next-generation therapeutics with enhanced specificity and reduced off-target effects.

From a structural perspective, the 3-fluoro-4-methoxybenzamide segment contributes to the compound's lipophilicity and electronic properties, which are crucial for its interaction with biological targets. Meanwhile, the 2-(2,5-dioxopyrrolidin-1-yl)ethoxy group provides a reactive handle for further functionalization, making it a versatile building block in synthetic chemistry. This dual functionality is why the compound is often discussed in forums and publications focusing on click chemistry and drug delivery systems.

Recent studies have highlighted the role of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-fluoro-4-methoxybenzamide in the development of antibody-drug conjugates (ADCs). ADCs are a hot topic in oncology research, as they combine the specificity of monoclonal antibodies with the potency of small-molecule drugs. The compound's ability to serve as a linker or payload in such constructs has sparked discussions about its potential to improve therapeutic indices and reduce systemic toxicity.

Another area where this compound is making waves is in the field of chemical biology. Its succinimide ester derivative (derived from the 2,5-dioxopyrrolidin-1-yl group) is widely used for labeling proteins and peptides, enabling researchers to track biomolecules in complex systems. This application is particularly relevant in the context of proteomics and diagnostic imaging, where precise molecular tagging is essential.

In addition to its scientific applications, CAS No. 2034392-64-6 is also a subject of interest for patent analysts and intellectual property professionals. Its inclusion in recent patent filings related to targeted drug delivery and bioconjugation technologies underscores its commercial potential. Companies specializing in pharmaceutical intermediates and custom synthesis are actively exploring scalable routes to produce this compound, given its demand in preclinical research.

For researchers working on peptide-based therapeutics, the compound's compatibility with solid-phase peptide synthesis (SPPS) is a notable advantage. Its stability under typical SPPS conditions allows for seamless incorporation into peptide sequences, enabling the creation of hybrid molecules with tailored properties. This flexibility is why it is often mentioned in discussions about peptide-drug conjugates and biomaterials.

As the scientific community continues to explore the full potential of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-fluoro-4-methoxybenzamide, its role in advancing personalized medicine and theranostics cannot be overlooked. With its unique combination of reactivity and stability, this compound is poised to remain a key player in the development of innovative therapeutic strategies for years to come.